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Abstract

Dioctyl azelate (DOZ), with the molecular formula C25H4804, is a diester of azelaic acid and
2-ethylhexanol.[1] Primarily recognized for its role as a high-performance plasticizer, DOZ
imparts excellent low-temperature flexibility and thermal stability to a variety of polymers,
particularly polyvinyl chloride (PVC).[2][3] Beyond its industrial applications in materials
science, the broader class of azelate esters is gaining attention for its potential biological
activities, including the modulation of cell membrane properties and immunomodulatory effects.
[4] This technical guide provides a comprehensive overview of dioctyl azelate, including its
physicochemical properties, detailed experimental protocols for its synthesis and
characterization, and an exploration of its potential biological mechanism of action. This
document is intended to serve as a valuable resource for researchers and professionals in
materials science and drug development.

Physicochemical and Toxicological Properties

A summary of the key quantitative data for dioctyl azelate is presented in Table 1 and Table 2.

Table 1: Physicochemical Properties of Dioctyl Azelate
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Property Value Reference(s)
Molecular Formula C25H4804 [1]

Molecular Weight 412.65 g/mol [1]

CAS Number 103-24-2 [2]
Appearance C.Iea.r, CF)IorIess to pale yellow 2]

oily liquid

Density 0.915-0.92 g/cm?3 at 25 °C [3]

Melting Point -67 °C [3]

Boiling Point >282 °C; 237 °C at 5 Torr [31[5]

Flash Point 211 - 213 °C [3]

Water Solubility

0.1 mg/L at 25 °C; insoluble in

water

[3]

Solubility

Soluble in most organic
solvents (alcohols, acetone,

benzene)

[1]3]

Refractive Index

1.4460 - 1.4512 at 25 °C

[3]

Table 2: Toxicological Data for Dioctyl Azelate
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Parameter Value Species Route Reference(s)
Acute Toxicity
8270 mg/kg Rat Oral [1]
(LD50)
Acute Toxicity
1060 mg/kg Rat Intravenous [1]
(LD50)
o Mild (10 mg/24 ]
Skin Irritation Rabbit Dermal [1]
hours)
H413: May
cause long
Agquatic Hazard lasting harmful - - [2]

effects to aquatic

life

Synthesis and Purification

Dioctyl azelate is synthesized via the Fischer esterification of azelaic acid with 2-ethylhexanol,
typically using an acid catalyst.[1] The reaction involves the removal of water to drive the
equilibrium towards the product.

Experimental Protocol: Synthesis of Dioctyl Azelate

Materials:

e Azelaic acid (1 mole equivalent)

o 2-Ethylhexanol (2.2 mole equivalents)

o p-Toluenesulfonic acid (0.02 mole equivalents) or Stannous Oxide[6]
o Toluene (as a solvent for azeotropic removal of water)

e 5% Sodium bicarbonate (NaHCO3) solution

o Saturated sodium chloride (NaCl) solution (brine)
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e Anhydrous magnesium sulfate (MgSQa)
o Activated charcoal[7]
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark
apparatus, and a reflux condenser, add azelaic acid, 2-ethylhexanol, p-toluenesulfonic acid,
and toluene.

« Esterification: Heat the mixture to reflux (approximately 120-140°C). Water produced during
the reaction will be collected in the Dean-Stark trap. Continue the reaction until the
theoretical amount of water has been collected, or until the reaction completion is confirmed
by TLC or GC analysis.

o Cooling and Neutralization: Once the reaction is complete, cool the mixture to room
temperature. Transfer the reaction mixture to a separatory funnel. Wash the organic layer
sequentially with 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by
water, and finally with brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
off the drying agent and remove the toluene and excess 2-ethylhexanol under reduced
pressure using a rotary evaporator.

 Purification: The crude product can be further purified by vacuum distillation to yield pure
dioctyl azelate. For higher purity, a final treatment with activated charcoal can be performed
to remove color impurities, followed by filtration.[7]

Below is a diagram illustrating the general workflow for the synthesis and purification of dioctyl
azelate.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://patents.google.com/patent/CN105399625A/en
https://www.benchchem.com/product/b1606771?utm_src=pdf-body
https://patents.google.com/patent/CN105399625A/en
https://www.benchchem.com/product/b1606771?utm_src=pdf-body
https://www.benchchem.com/product/b1606771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification Workflow for Dioctyl Azelate
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A flowchart of the synthesis and purification process for dioctyl azelate.
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Analytical Characterization

Accurate characterization of dioctyl azelate is crucial for quality control and research
purposes. The following protocols outline standard methods for spectroscopic analysis.

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of dioctyl azelate in 0.6-0.7 mL of
deuterated chloroform (CDCIs).

e 1H NMR Analysis:
o Instrument: 400 MHz (or higher) NMR spectrometer.

o Parameters: Acquire the spectrum at room temperature. Chemical shifts should be
reported in ppm relative to tetramethylsilane (TMS) or the residual solvent peak (CDCIs at
7.26 ppm).

o Expected Signals: Resonances corresponding to the methylene protons of the azelaic acid
backbone and the various protons of the 2-ethylhexyl groups.

e 13C NMR Analysis:
o Instrument: 100 MHz (or higher) NMR spectrometer.

o Parameters: Acquire a proton-decoupled spectrum. Chemical shifts should be reported in
ppm relative to the solvent peak (CDCls at 77.16 ppm).

o Expected Signals: Resonances for the carbonyl carbons of the ester groups, and the
aliphatic carbons of the azelaic acid and 2-ethylhexyl chains.

Experimental Protocol: Fourier-Transform Infrared
(FTIR) Spectroscopy

o Sample Preparation: As dioctyl azelate is a liquid, it can be analyzed directly as a thin film.
Place a small drop of the sample between two potassium bromide (KBr) or sodium chloride
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(NaCl) salt plates. Gently press the plates together to form a thin, uniform film.

o Data Acquisition:
o Instrument: A standard FTIR spectrometer.

o Procedure: First, acquire a background spectrum of the clean salt plates. Then, place the
sample-loaded plates in the spectrometer's sample holder and acquire the sample
spectrum.

o Range: Typically scan from 4000 to 400 cm~1.

o Expected Bands: A strong absorption band around 1730-1740 cm~? corresponding to the
C=0 stretch of the ester functional group. C-H stretching bands will be observed around
2850-2960 cm~1, and a C-O stretching band will appear in the 1100-1250 cm~1 region.

Experimental Protocol: Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of dioctyl azelate (e.g., 1 mg/mL) in a suitable
volatile solvent such as methanol or acetonitrile.

o Data Acquisition:

o Technique: Electrospray ionization (ESI) or Gas Chromatography-Mass Spectrometry
(GC-MS) are suitable methods.

o GC-MS Parameters: For GC-MS, use a suitable capillary column (e.g., DB-5ms) with a
temperature gradient program to ensure proper separation. The mass spectrometer
should be set to scan a mass range that includes the expected molecular ion.

o Expected lons: The molecular ion [M]* or protonated molecule [M+H]* should be
observable, along with characteristic fragment ions resulting from the loss of the 2-
ethylhexyl groups or cleavage along the aliphatic chain.

Biological Activity and Potential Mechanism of
Action
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While dioctyl azelate is primarily known as an industrial chemical, research into related
azelate esters, such as diethyl azelate (DEA), has revealed potential immunomodulatory
activities.[4] These studies suggest that azelates may not be mere prodrugs of azelaic acid but
possess intrinsic biological effects. The proposed mechanism involves the modulation of
plasma membrane fluidity, which in turn affects the function of membrane-associated proteins
involved in cellular signaling.[4]

This alteration of the membrane environment can lead to a downstream cascade of effects,
including the inhibition of signaling from pattern recognition receptors like Toll-like receptors
(TLRs), thereby reducing the production of pro-inflammatory cytokines.[4] This represents a
novel mechanism for immunomodulation, targeting the physical properties of the cell
membrane rather than a specific enzyme or receptor in a lock-and-key fashion.

The diagram below conceptualizes this proposed mechanism of action for azelate esters.
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Proposed Mechanism of Action for Azelate Esters
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A diagram of the proposed cell membrane-mediated immunomodulatory action of azelate
esters.

Conclusion

Dioctyl azelate is a well-characterized diester with significant industrial applications as a
plasticizer. Its synthesis and analysis can be achieved through standard organic chemistry
techniques. Emerging research on related azelate compounds suggests a potential for
biological activity through the modulation of cell membrane fluidity, opening new avenues for
investigation in pharmacology and drug development. This guide provides the foundational
technical information required for researchers to synthesize, characterize, and potentially
explore the broader applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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